Cas no 17509-21-6 (5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)
17509-21-6 structure
Product Name:5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:17509-21-6
MF:C13H10N2OS
MW:242.296301364899
MDL:MFCD00435970
CID:1361066
PubChem ID:731455
Update Time:2025-04-20
5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(4-methylphenyl)-
- 5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
- G32840
- 5-(4-methylphenyl)-3H-thieno[2,3-d]pyrimidin-4-one
- HMS3359M05
- SCHEMBL2369146
- Cambridge id 6943923
- EN300-17383
- MLS000716680
- 17509-21-6
- 5-p-Tolylthieno[2,3-d]pyrimidin-4(3H)-one
- AKOS000269689
- AKOS000273109
- SMR000278197
- Z56924442
- CS-0236838
- SR-01000246859
- 5-(4-methylphenyl)-1H-thieno[2,3-d]pyrimidin-4-one
- HMS2637I05
- SR-01000246859-1
- DTXSID401322192
- CHEMBL1427554
- MFCD00435970
- 5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
-
- MDL: MFCD00435970
- Inchi: 1S/C13H10N2OS/c1-8-2-4-9(5-3-8)10-6-17-13-11(10)12(16)14-7-15-13/h2-7H,1H3,(H,14,15,16)
- InChI Key: JYFIHIWXQSVJIL-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C)=CC=2)C2C(NC=NC1=2)=O
Computed Properties
- Exact Mass: 242.05138412g/mol
- Monoisotopic Mass: 242.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 69.7Ų
5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358860-25mg |
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358860-50mg |
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M358860-250mg |
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-17383-0.05g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.05g |
$42.0 | 2023-09-20 | |
| Enamine | EN300-17383-0.1g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.1g |
$63.0 | 2023-09-20 | |
| Enamine | EN300-17383-0.25g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.25g |
$89.0 | 2023-09-20 | |
| Enamine | EN300-17383-0.5g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.5g |
$141.0 | 2023-09-20 | |
| Enamine | EN300-17383-1.0g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 1g |
$181.0 | 2023-06-09 | |
| Enamine | EN300-17383-2.5g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 2.5g |
$354.0 | 2023-09-20 | |
| Enamine | EN300-17383-5.0g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 5g |
$524.0 | 2023-06-09 |
5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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